N1-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-(2-morpholinoethyl)oxalamide

• IUPAC Name: N'-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-N-(2-morpholin-4-ylethyl)oxamide
• InChI: InChI=1S/C24H32FN5O4/c25-19-4-1-2-5-20(19)29-9-11-30(12-10-29)21(22-6-3-15-34-22)18-27-24(32)23(31)26-7-8-28-13-16-33-17-14-28/h1-6,15,21H,7-14,16-18H2,(H,26,31)(H,27,32)
• InChI Key: LDFYBJIMISMJFS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(CNC(=O)C(=O)NCCN3CCOCC3)C4=CC=CO4
• Molecular Formula: C24H32FN5O4
• Molecular Weight: 473.5 g/mol

Description

N1-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-(2-morpholinoethyl)oxalamide is a useful research compound. Its molecular formula is C24H32FN5O4 and its molecular weight is 473.549. The purity is usually 95%.
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Scientific Research Applications

Catalytic Activity Enhancement

N,N'-Bis(furan-2-ylmethyl)oxalamide derivatives, including those with piperazine groups, have shown effectiveness in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This method allows for the coupling of a broad range of (hetero)aryl bromides with various (hetero)aryl amines and cyclic secondary amines at low temperatures, highlighting their utility in synthesizing pharmaceutically important building blocks (Bhunia, S. V. Kumar, D. Ma, 2017).

Antimicrobial Activity

Compounds structurally related to N1-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-(2-morpholinoethyl)oxalamide have been synthesized with the aim of exploring their antimicrobial activities. Specifically, azole derivatives containing furan and piperazine have shown activity against various microorganisms, indicating their potential as leads in the development of new antimicrobial agents (Başoğlu, S. Demirci, N. Demirbas, H. Bektaş, S. Karaoglu, 2013).

Pharmacological Applications

The design and synthesis of novel derivatives incorporating furan, piperazine, and other heterocyclic moieties have been targeted for their potential pharmacological activities. For instance, compounds designed for antidepressant and antianxiety activities have utilized piperazine as a core component, suggesting the importance of such structures in medicinal chemistry (J. Kumar, G. Chawla, M. Akhtar, Kapendra Sahu, V. Rathore, S. Sahu, 2017).

Synthesis of N-Heterocycles

The synthesis of N-heterocycles, such as morpholines and piperazines, through reactions involving complex oxalamide derivatives, showcases the versatility of these compounds in constructing pharmacologically relevant structures. These synthetic pathways are essential for developing new drugs with improved efficacy and selectivity (Matlock, Svejstrup, Songara, Overington, McGarrigle, Aggarwal, 2015).